Cas no 74702-43-5 (N-(2,6-difluorophenyl)formamide)

• Product Name: N-(2,6-difluorophenyl)formamide
• CAS No: 74702-43-5
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• CID: 4168943
• PubChem ID: 19607749
• Update Time: 2025-06-14

N-(2,6-difluorophenyl)formamide Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(2,6-difluorophenyl)-
• N-(2,6-difluorophenyl)formamide
• N-formyl-2,6-difluoroaniline
• SCHEMBL423087
• AKOS014323958
• 74702-43-5

• Inchi： 1S/C7H5F2NO/c8-5-2-1-3-6(9)7(5)10-4-11/h1-4H,(H,10,11)
• InChI Key： IEBUHTBNPASBGR-UHFFFAOYSA-N
• SMILES： C(NC1=C(F)C=CC=C1F)=O

Computed Properties

• Exact Mass: 157.03392011Da
• Monoisotopic Mass: 157.03392011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(2,6-difluorophenyl)formamide

Comprehensive Overview of N-(2,6-difluorophenyl)formamide (CAS No. 74702-43-5): Properties, Applications, and Industry Insights

N-(2,6-difluorophenyl)formamide (CAS No. 74702-43-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. As a difluorophenyl-substituted formamide derivative, it serves as a versatile intermediate in synthetic chemistry. The presence of fluorine atoms at the 2,6-positions of the phenyl ring enhances its reactivity, making it valuable for designing bioactive molecules. Researchers frequently search for "N-(2,6-difluorophenyl)formamide synthesis" or "74702-43-5 applications," reflecting its growing relevance in drug discovery pipelines.

The compound's molecular formula, C₇H₅F₂NO, features a formyl group (-CHO) attached to the nitrogen of a 2,6-difluoroaniline backbone. This configuration contributes to its moderate polarity (LogP ~1.8) and stability under standard conditions. Recent studies highlight its role in developing kinase inhibitors and herbicide precursors, aligning with trending topics like "green chemistry intermediates" and "fluorinated drug candidates." Analytical techniques such as HPLC (purity >98%) and ¹⁹F-NMR confirm its structural integrity for industrial use.

From an industrial perspective, CAS 74702-43-5 addresses the demand for fluorine-containing building blocks in medicinal chemistry. Patent analyses reveal its incorporation in crop protection agents, responding to global searches for "sustainable agrochemicals." The compound's melting point (128-131°C) and solubility profile (soluble in DMSO, ethanol) make it suitable for diverse reaction conditions. Notably, its low ecotoxicity aligns with the "green synthesis" trend, a frequently queried topic in academic databases.

Quality control protocols for N-(2,6-difluorophenyl)formamide emphasize chromatographic purity and residual solvent limits (<0.1%). Suppliers often provide technical data sheets detailing storage conditions (2-8°C, inert atmosphere) and handling precautions—key information for laboratories searching "74702-43-5 safety data." The compound's stability in acidic media (pH 4-6) expands its utility in multi-step syntheses, particularly for heterocyclic compounds targeting neurological disorders.

Emerging applications include its use as a ligand precursor in catalytic systems, coinciding with rising interest in "transition metal catalysis." Computational studies predict favorable binding affinities when the difluorophenyl moiety interacts with biological targets, explaining its prevalence in "fragment-based drug design" literature. Regulatory-compliant production (following ICH Q7 guidelines) ensures its adoption in GMP environments, addressing queries about "pharmaceutical-grade intermediates."

Market analyses indicate steady growth for fluorinated aromatic amides, with CAS 74702-43-5 positioned as a cost-effective alternative to brominated analogs. Its compatibility with microwave-assisted reactions (a hot topic in "energy-efficient synthesis") further boosts demand. Recent innovations exploit its hydrogen-bonding capacity to engineer crystalline materials, tapping into the "molecular self-assembly" research wave. Proper documentation of structure-activity relationships (SAR) continues to drive its inclusion in combinatorial libraries.

Environmental considerations highlight the compound's biodegradation potential under aerobic conditions—a critical factor for researchers investigating "benign by design" principles. Collaborative studies between academia and industry explore its derivatization into fluorescent probes, leveraging the fluorine NMR signal for metabolic tracking. These developments correlate with search trends for "bioimaging agents" and "diagnostic tools," demonstrating its cross-disciplinary value.